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Compound of Interest

Compound Name: Puromycin Hydrochloride

Cat. No.: B1679873 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of a sterile stock solution

of Puromycin Hydrochloride, a critical step for its use as a selective agent in cell culture

experiments. Adherence to these protocols is essential to ensure the sterility, stability, and

efficacy of the antibiotic solution.

Introduction
Puromycin Hydrochloride is an aminonucleoside antibiotic produced by Streptomyces

alboniger that inhibits protein synthesis in both prokaryotic and eukaryotic cells.[1][2][3] It acts

as an analog of the 3'-terminal end of aminoacyl-tRNA, causing premature chain termination.[2]

[4][5] This mechanism of action makes it a potent tool for the selection of cells that have been

genetically engineered to express the puromycin N-acetyl-transferase (pac) gene, which

confers resistance to the antibiotic.[1][6] The preparation of a sterile and stable stock solution is

the first and a critical step for its successful application in cell culture.

Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for Puromycin
Hydrochloride are summarized in the table below.
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Parameter Value References

Molecular Formula C₂₂H₂₉N₇O₅ • 2HCl [7][8]

Molecular Weight 544.43 g/mol [8][9][10]

Solubility in Water 50 mg/mL [11][12][13]

Solubility in DMSO 100 mg/mL [14][15]

Solubility in Methanol 10 mg/mL [11][12]

Recommended Stock Solution

Concentration
10 mg/mL [7][16]

Working Concentration

(Mammalian Cells)
0.5 - 10 µg/mL [7][17][18]

Working Concentration (E. coli) 100 - 125 µg/mL [7]

Storage of Powder -20°C (stable for up to 4 years) [11][12]

Storage of Stock Solution -20°C (stable for up to 1 year) [1][9]

Experimental Protocols
Preparation of a 10 mg/mL Sterile Stock Solution
This protocol describes the preparation of a 10 mg/mL sterile stock solution of Puromycin
Hydrochloride in water.

Materials:

Puromycin Hydrochloride powder

Sterile, nuclease-free water

Sterile 15 mL or 50 mL conical tubes

Sterile 0.22 µm syringe filter

Sterile syringes (10 mL or appropriate size)
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Sterile, nuclease-free microcentrifuge tubes (1.5 mL)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent microbial contamination.

Weighing: Carefully weigh the desired amount of Puromycin Hydrochloride powder. For a

10 mg/mL solution, weigh 100 mg of the powder for a final volume of 10 mL.

Dissolving: Transfer the powder to a sterile conical tube. Add the appropriate volume of

sterile, nuclease-free water to achieve a final concentration of 10 mg/mL. For 100 mg of

powder, add 10 mL of water.

Mixing: Gently vortex or invert the tube until the powder is completely dissolved. The solution

should be clear and colorless to faint yellow.[11][16]

Sterile Filtration: Draw the Puromycin Hydrochloride solution into a sterile syringe. Attach a

sterile 0.22 µm syringe filter to the syringe.[11][13][16]

Aliquoting: Dispense the sterile-filtered solution into sterile, nuclease-free microcentrifuge

tubes in appropriate working volumes (e.g., 1 mL). Aliquoting prevents repeated freeze-thaw

cycles which can reduce the potency of the antibiotic.[9]

Labeling: Clearly label each aliquot with the name of the solution (Puromycin HCl),

concentration (10 mg/mL), preparation date, and your initials.

Storage: Store the aliquots at -20°C.[1][11][12] Under these conditions, the stock solution is

stable for up to one year.[1]

Quality Control: Determination of Optimal Working
Concentration (Kill Curve)
The optimal working concentration of Puromycin can vary between different cell lines.[11][17]

Therefore, it is crucial to perform a kill curve experiment to determine the minimum
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concentration of Puromycin that effectively kills non-resistant cells within a reasonable

timeframe (typically 3-7 days).

Materials:

The specific cell line to be used in experiments

Complete cell culture medium

Sterile multi-well plates (e.g., 24-well or 96-well)

Prepared sterile stock solution of Puromycin Hydrochloride (10 mg/mL)

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at their normal seeding density and allow

them to adhere overnight.

Prepare Serial Dilutions: The next day, prepare a series of dilutions of the Puromycin
Hydrochloride stock solution in complete cell culture medium to achieve a range of final

concentrations. A typical range to test is 0.5, 1, 2, 4, 6, 8, and 10 µg/mL.[18] Include a "no

antibiotic" control well.

Treatment: Remove the existing medium from the cells and replace it with the medium

containing the different concentrations of Puromycin.

Incubation and Observation: Incubate the plate under standard cell culture conditions (e.g.,

37°C, 5% CO₂). Observe the cells daily for signs of cell death (e.g., rounding, detachment,

and lysis).

Determine Optimal Concentration: The optimal working concentration is the lowest

concentration that causes complete cell death of the non-transfected cells within 3-7 days.

[17] This concentration should be used for the selection of stably transfected cells.
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Mechanism of Action of Puromycin
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Caption: Puromycin mimics aminoacyl-tRNA, leading to premature polypeptide chain

termination.

Experimental Workflow for Preparing Sterile Puromycin
Stock Solution
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Workflow for Sterile Puromycin Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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